Cas no 2229261-46-3 (1-1-(2-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(2-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2229261-46-3
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 5853349
• PubChem ID: 165735178
• Update Time: 2025-08-05

1-1-(2-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine
• 1-[1-(2-methylpyridin-3-yl)cyclopropyl]cyclopropan-1-amine
• EN300-1758518
• 2229261-46-3

• Inchi： 1S/C12H16N2/c1-9-10(3-2-8-14-9)11(4-5-11)12(13)6-7-12/h2-3,8H,4-7,13H2,1H3
• InChI Key： BKNJSUOEKVXACJ-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C2=CC=CN=C2C)CC1

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-1-(2-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine

Introduction to 1-1-(2-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine (CAS No: 2229261-46-3)

1-1-(2-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2229261-46-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules characterized by its unique structural framework, which includes a cyclopropyl group linked to a pyridine ring. The presence of a secondary amine functionality further enhances its potential as a building block for more complex pharmacological entities.

The structural motif of 1-1-(2-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine combines the rigidity of the cyclopropyl ring with the electronic and steric properties of the pyridine scaffold. The 2-methylpyridin-3-yl substituent introduces a methyl group at the 2-position and a nitrogen atom at the 3-position of the pyridine ring, which can influence both the solubility and reactivity of the molecule. This particular arrangement has been explored in various contexts, including its role as an intermediate in synthesizing more intricate drug candidates.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the unique properties of cyclopropyl-containing compounds. The cyclopropyl group, due to its strained three-membered ring structure, often serves as a key pharmacophore in drug design, contributing to both binding affinity and metabolic stability. The incorporation of this moiety into biologically active molecules has shown promise in enhancing their pharmacokinetic profiles, making them more suitable for clinical applications.

The amine functional group in 1-1-(2-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine provides multiple opportunities for further chemical modification. Amines are versatile handles that can be used for derivatization via reductive amination, diazotization, or coupling reactions with carboxylic acids or other electrophiles. This flexibility makes the compound a valuable precursor in medicinal chemistry, particularly for designing small molecule inhibitors or agonists targeting specific biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such compounds with biological targets with greater accuracy. The three-dimensional structure of 1-1-(2-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine has been computationally analyzed to identify potential binding pockets on protein receptors or enzymes relevant to therapeutic intervention. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes or receptors involved in inflammation, cancer, or neurodegenerative diseases.

The synthesis of 1-1-(2-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic strategies include nucleophilic substitution reactions to introduce the cyclopropyl group, followed by functional group interconversions to achieve the desired amine derivative. Advances in catalytic methods have also facilitated more efficient and sustainable synthetic routes, reducing waste and improving yields.

In vitro pharmacological studies have begun to explore the potential biological activity of 1-1-(2-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine. Initial assays have shown promising results in modulating certain enzymatic activities relevant to metabolic disorders. Additionally, preliminary toxicity studies indicate that the compound exhibits moderate solubility and acceptable safety profiles at tested concentrations. These findings warrant further investigation into its therapeutic potential.

The role of heterocyclic compounds like 1-(2-methylpyridin)-3-cyclopentylethyleneamine (a related structure) has been well-documented in medicinal chemistry literature. The pyridine scaffold is particularly prevalent in bioactive molecules due to its ability to engage with biological targets through hydrogen bonding and hydrophobic interactions. The structural diversity within this class allows for fine-tuning of pharmacological properties, making it an attractive scaffold for drug discovery efforts.

Future research directions may focus on optimizing the synthesis of 2229261–46–3 through green chemistry principles, reducing reliance on hazardous reagents and improving atom economy. Additionally, exploring its derivatives could uncover novel analogs with enhanced potency or selectivity for specific therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these chemical entities into viable drug candidates.

The development of new pharmaceuticals is an iterative process that relies on interdisciplinary collaboration across chemistry, biology, and medicine. Compounds like (E)-N-(4-fluorobenzoyl)-4-(methylamino)styrene, which share structural similarities with our target molecule, highlight the importance of structural diversity in drug discovery programs. By leveraging computational tools and experimental data, researchers can accelerate the identification of promising candidates for further development.

In conclusion, 2229261–46–3 represents a structurally intriguing compound with potential applications in pharmaceutical research. Its unique combination of functional groups and stereochemistry positions it as a valuable intermediate for developing novel therapeutics. As our understanding of biological pathways continues to expand, compounds like this will play an increasingly important role in addressing unmet medical needs through innovative drug design strategies.